Cas no 1105663-98-6 (O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate structure
1105663-98-6 structure
Product Name:O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
CAS No:1105663-98-6
MF:C11H20N2O4
MW:244.287503242493
MDL:MFCD12408593
CID:4560740
PubChem ID:59558350
Update Time:2024-11-04

O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Azetidinedicarboxylic acid, 3-(aminomethyl)-, 1-(1,1-dimethylethyl) 3-methyl ester
    • 1-tert-Butyl 3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
    • O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
    • EN300-7092304
    • 1-O-tert-butyl 3-O-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
    • SCHEMBL427445
    • 1105663-98-6
    • 1-tert-butyl3-methyl3-(aminomethyl)azetidine-1,3-dicarboxylate
    • AB92395
    • CS-0057182
    • 1-(1,1-Dimethylethyl) 3-methyl 3-(aminomethyl)-1,3-azetidinedicarboxylate
    • DB-180982
    • 3-Aminomethyl-azetidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
    • DTXSID101148171
    • HNFOHFRPRUJBQA-UHFFFAOYSA-N
    • MFCD12408593
    • E83433
    • PS-17249
    • Methyl 1-Boc-3-(aminomethyl)azetidine-3-carboxylate
    • SY322375
    • 1-Boc-3-Methyl 3-(aminomethyl)azetidine-3-carboxylate
    • MDL: MFCD12408593
    • Inchi: 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-6-11(5-12,7-13)8(14)16-4/h5-7,12H2,1-4H3
    • InChI Key: HNFOHFRPRUJBQA-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(CN)(C(OC)=O)C1

Computed Properties

  • Exact Mass: 244.14230712g/mol
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 81.9Ų

O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate Pricemore >>

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